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Compound of Interest

Compound Name: Chlorodiisobutyloctadecylsilane

Cat. No.: B063175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of chlorodiisobutyloctadecylsilane. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and insights.

Chemical Structure and Identification

Chlorodiisobutyloctadecylsilane is an organosilane compound characterized by a central
silicon atom bonded to a chlorine atom, two isobutyl groups, and a long-chain octadecy! group.
[1][2] This unique structure, featuring both a reactive chloro group and hydrophobic alkyl
chains, makes it a versatile reagent in materials science and surface chemistry.[1][2]

The structural formula can be represented as CH3(CH2)17Si[CH2CH(CHs)2]2CI.[3] The key
identifiers for this compound are:

CAS Number: 162578-86-1[1][3][4]

Molecular Formula: C2eHssCISI[1][4]

SMILES String: CCCCCCCCCCCCCCCCCC--INVALID-LINK--(CC(C)C)CC(C)C[3]

InChl Key: LAMXXRLSKVGVCO-UHFFFAOYSA-N
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The following diagram illustrates the molecular structure of chlorodiisobutyloctadecylsilane.

CH3(CH2)17

Click to download full resolution via product page

Molecular structure of chlorodiisobutyloctadecylsilane.

Physicochemical Properties

A summary of the key physicochemical properties of chlorodiisobutyloctadecylsilane is
presented in the table below. This data is essential for handling, storage, and application of the
compound.
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Property Value Reference(s)
Molecular Weight 431.25 g/mol [1103114]
Appearance Colorless liquid [1]

Assay > 85% [11[3]

Density 0.86 g/mL at 25 °C [11[3]

Boiling Point 140-170 °C at 0.05 mmHg [1][3]
Refractive Index n20/D 1.459 [11[3]

Flash Point 113 °C (235.4 °F) - closed cup [3]

8A - Combustible corrosive
Storage Class _ [3]
hazardous materials

Applications and Experimental Use

Chlorodiisobutyloctadecylsilane is primarily utilized as a versatile silane coupling agent and
a surface modifying agent.[1] Its utility stems from the dual reactivity of its structure: the
chlorosilane group can react with hydroxylated surfaces to form stable covalent bonds, while
the long hydrophobic octadecyl chain imparts water repellency and alters surface energy.[1][2]

Key Application Areas:

o Surface Modification: It is widely used to create hydrophobic, self-assembled monolayers
(SAMSs) on surfaces such as silica, glass, and metal oxides.[2] This is particularly beneficial
in the coatings industry to enhance hydrophobicity and chemical resistance.[1]

e Adhesion Promotion: The compound enhances the adhesion and compatibility between
organic polymers and inorganic substrates in composites, sealants, and adhesives.[1]

o Chromatography: It serves as a derivatizing agent for creating reversed-phase stationary
phases in chromatography, where the C18 chain provides the necessary hydrophobic
interactions for separation.[2]
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 Intermediate in Organic Synthesis: The reactive Si-Cl bond allows it to be a building block for
the synthesis of more complex silicon-containing molecules.[2]

While chlorodiisobutyloctadecylsilane is a key reagent in materials science, its direct
application in drug development, particularly in relation to specific signaling pathways, is not
well-documented in publicly available literature. Its role in the pharmaceutical industry is more
likely as an intermediate in the synthesis of more complex molecules or in the surface
modification of drug delivery systems.[5]

General Experimental Protocol for Surface Modification:

A detailed experimental protocol for a specific application would be proprietary or published in
peer-reviewed literature for a particular study. However, a general workflow for using
chlorodiisobutyloctadecylsilane for surface modification can be outlined as follows.
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Substrate Preparation

Substrate Cleaning
(e.g., piranha solution)

A4
Drying
(e.g., oven or nitrogen stream)

Silanization Reaction

Prepare Silane Solution
(e.g., in anhydrous toluene)

'

Substrate Immersion

l

Reaction under Inert Atmosphere
(e.g., nitrogen or argon)

Post-Reaction Processing

Rinsing
(e.g., with toluene, ethanol)

l

Curing
(e.g., baking at elevated temperature)

l

Surface Characterization
(e.g., contact angle, XPS, AFM)
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General workflow for surface modification.
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Safety and Handling

Chlorodiisobutyloctadecylsilane is classified as a corrosive material.[2] It should be handled
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
face shield, in a well-ventilated area such as a fume hood.[2][3] The compound is designated
with the GHSO05 pictogram, indicating that it can cause severe skin burns and eye damage.[3]
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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